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Compound of Interest

Compound Name: Pomalidomide-7-NH2

Cat. No.: B12407825

Get Quote

Technical Guide for PROTAC Development
Core Identity & Chemical Architecture
Pomalidomide-7-NH2 is a functionalized derivative of the immunomodulatory drug

Pomalidomide.[1] It serves as a "linker-ready" E3 ligase ligand module for the synthesis of

Proteolysis Targeting Chimeras (PROTACs).[1] Unlike native Pomalidomide, which lacks a

reactive handle for conjugation, Pomalidomide-7-NH2 features a 7-carbon alkyl chain

terminating in a primary amine, attached to the C4-position of the phthalimide ring.[1]

Nomenclature and Identifiers
Common Name: Pomalidomide-7-NH2, Pomalidomide-C7-NH2[1][2][3]

IUPAC Name: 4-[(7-aminoheptyl)amino]-2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione[1]

CAS Number: 2093387-55-2 (Hydrochloride salt); 497146-96-0 (Free base/generic)[1]

Molecular Formula:

(Free base)[1]
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Molecular Weight: 386.44 g/mol (Free base); ~422.91 g/mol (HCl salt)[1]

Structural Visualization
The molecule consists of three distinct domains:

Warhead (CRBN Ligand): The glutarimide ring responsible for binding Cereblon (CRBN).[1]

Core Scaffold: The phthalimide ring.

Linker Handle: A linear heptyl chain (

ending in a primary amine (

), enabling conjugation.[1]

Glutarimide Ring
(CRBN Binding Domain)
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(Scaffold)

N-C Bond C7 Alkyl Chain
(Spacer)

C4-Amino Substitution Primary Amine (-NH2)
(Conjugation Handle)

Terminal

Click to download full resolution via product page

Figure 1: Modular decomposition of Pomalidomide-7-NH2 structure.

Physicochemical Properties
Understanding the physicochemical profile is essential for determining solubility in reaction

media and predicting the cell permeability of the final PROTAC molecule.
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Property Value / Description Impact on Experimentation

Solubility

Soluble in DMSO (>50

mg/mL), DMF.[1] Poorly

soluble in water.

Protocol: Dissolve in DMSO for

stock solutions. Avoid aqueous

buffers for long-term storage

due to hydrolysis risk.[1]

LogP (Calc) ~2.5 - 3.0

Indicates moderate

lipophilicity; contributes to the

overall permeability of the final

PROTAC.[1]

pKa ~10.5 (Primary Amine)

The terminal amine is

protonated at physiological pH.

[1] For conjugation (amide

coupling), ensure pH > 8 or

use non-nucleophilic base

(DIPEA).[1]

Stability

Hydrolytically sensitive

(Glutarimide ring opens at pH

> 7.5).[1]

Critical: Perform conjugation

reactions in anhydrous

conditions or buffered systems

at pH < 7.5 if possible, though

amide coupling requires

basicity.

Appearance Yellow to off-white solid
Color derived from the amino-

phthalimide chromophore.[1]

Synthesis and Stability Mechanisms
Synthetic Route
The most robust synthesis involves a Nucleophilic Aromatic Substitution (

) reaction.[1] Pomalidomide itself is not the starting material; rather, Fluorothalidomide is used.

Precursor: 2-(2,6-dioxopiperidin-3-yl)-4-fluoroisoindoline-1,3-dione (4-Fluoro-thalidomide).[1]

Reagent: 1,7-Diaminoheptane (used in large excess, typically 5-10 equivalents).[1]
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Reaction: The primary amine of the diamine attacks the C4 position, displacing the fluoride.

Purification: Excess diamine is removed to prevent polymerization during subsequent

PROTAC synthesis.

Stability Warning: Glutarimide Hydrolysis
The glutarimide ring (the CRBN binding motif) is susceptible to spontaneous hydrolysis in basic

aqueous media, opening to form a glutaramic acid derivative which loses binding affinity.

Half-life: < 8 hours at pH 7.4; stable at pH 5-6.[1]

Implication: Avoid storing stock solutions in aqueous buffers. Store as dry powder at -20°C or

in anhydrous DMSO.

Experimental Application: PROTAC Synthesis
Pomalidomide-7-NH2 is designed for Amide Coupling with a Target Protein Ligand that

possesses a carboxylic acid.[1][3]

PROTAC Conjugation Workflow

Target Ligand-COOH
(Binder for POI)

Activation Step
(HATU/EDC + DIPEA)

Pomalidomide-7-NH2
(E3 Ligand + Linker)

Amide Bond Formation

Final PROTAC Molecule
(POI Ligand - Linker - Pomalidomide)
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Figure 2: Convergent synthesis workflow for generating PROTACs using Pomalidomide-7-
NH2.

Standard Conjugation Protocol
This protocol assumes the Target Ligand has a free carboxylic acid.

Reagents:

Target Ligand-COOH (1.0 eq)

Pomalidomide-7-NH2 (HCl salt) (1.0 - 1.2 eq)[1]

HATU (1.2 eq) or EDC/HOAt[1]

DIPEA (N,N-Diisopropylethylamine) (3.0 - 5.0 eq)[1]

Solvent: Anhydrous DMF or DMSO[1]

Step-by-Step Procedure:

Activation: Dissolve Target Ligand-COOH and HATU in anhydrous DMF. Add 1.0 eq of

DIPEA. Stir for 5-10 minutes at Room Temperature (RT) to form the activated ester.

Addition: Add Pomalidomide-7-NH2 to the reaction mixture.

Basification: Add remaining DIPEA (2.0 - 4.0 eq). Note: The amine on Pomalidomide-7-NH2
is likely protonated (HCl salt); excess base is required to free the amine for reaction.[1]

Reaction: Stir at RT for 1–4 hours. Monitor by LC-MS (Look for mass = MW_Ligand +

MW_Pom7NH2 - 18).[1]

Quenching: Dilute with water/acetonitrile (containing 0.1% TFA) and purify immediately via

Prep-HPLC. Do not leave in basic solution.

Biological Mechanism
Upon successful conjugation, the Pomalidomide moiety recruits the E3 ubiquitin ligase

Cereblon (CRBN).[4] The alkyl linker (C7) provides sufficient spatial separation to allow the
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formation of a ternary complex between the Target Protein and CRBN.[1]

Binding Affinity: The modification at the C4 position of Pomalidomide generally retains high

affinity for CRBN (

for Pomalidomide derivatives).

Linker Length Logic: The 7-carbon chain is a "medium" length linker.[1]

Too short (< C4): Steric clash prevents ternary complex formation.

Too long (> C12): Entropy penalty reduces degradation efficiency.

C7 Optima: Often provides the correct distance to span the E3-POI interface.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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